Cas no 1089330-68-6 (5-methyl-3-nitropyridine-2-carbonitrile)
1089330-68-6 structure
Product Name:5-methyl-3-nitropyridine-2-carbonitrile
CAS No:1089330-68-6
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD11227179
CID:827890
PubChem ID:23383694
Update Time:2025-04-19
5-methyl-3-nitropyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-3-nitropicolinonitrile
- 5-Methyl-3-nitro-2-pyridinecarbonitrile
- 5-Methyl-3-nitro-pyridine-2-carbonitrile
- 5-methyl-3-nitropyridine-2-carbonitrile
- 2-Cyano-5-methyl-3-nitropyridine
- CWYBJZBJPJILCJ-UHFFFAOYSA-N
- SBB087676
- FCH890350
- TRA0067383
- SB16216
- SY046499
- OR300625
- 2-Pyridinecarbonitrile,5-Methyl-3-nitro-
- AX8218301
- T
- AB0001981
- ST
- MFCD11227179
- SCHEMBL128443
- 1089330-68-6
- DTXSID40633518
- AKOS006323521
- AC-25116
- DB-122130
- CS-0005577
- 2-Pyridinecarbonitrile, 5-Methyl-3-nitro-
- AS-5170
-
- MDL: MFCD11227179
- Inchi: 1S/C7H5N3O2/c1-5-2-7(10(11)12)6(3-8)9-4-5/h2,4H,1H3
- InChI Key: CWYBJZBJPJILCJ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C#N)=NC=C(C)C=1)=O
Computed Properties
- Exact Mass: 163.03800
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.5
- XLogP3: 1.1
Experimental Properties
- Density: 1.34
- Boiling Point: 378.2±42.0℃ at 760 mmHg
- Flash Point: 182.5 °C
- PSA: 82.50000
- LogP: 1.69308
5-methyl-3-nitropyridine-2-carbonitrile Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-methyl-3-nitropyridine-2-carbonitrile Pricemore >>
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| Fluorochem | 075637-5g |
5-Methyl-3-nitro-pyridine-2-carbonitrile |
1089330-68-6 | 95% | 5g |
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1089330-68-6 | 95 | 5g |
$950 | 2021-05-11 |
5-methyl-3-nitropyridine-2-carbonitrile Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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